Cas no 3751-87-9 ((3alpha,5beta,8xi,9xi)-3-[(2,6-dideoxy-3-O-methyl-beta-D-glycero-hexopyranosyl)oxy]-14-hydroxy-19-oxocard-20(22)-enolide)

• Product Name: (3alpha,5beta,8xi,9xi)-3-[(2,6-dideoxy-3-O-methyl-beta-D-glycero-hexopyranosyl)oxy]-14-hydroxy-19-oxocard-20(22)-enolide
• CAS No: 3751-87-9
• MF: C₃₀H₄₄O₈
• MW: 532.665570259094
• CID: 1484291
• PubChem ID: 102060349
• Update Time: 2025-04-21

(3alpha,5beta,8xi,9xi)-3-[(2,6-dideoxy-3-O-methyl-beta-D-glycero-hexopyranosyl)oxy]-14-hydroxy-19-oxocard-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

• (3alpha,5beta,8xi,9xi)-3-[(2,6-dideoxy-3-O-methyl-beta-D-glycero-hexopyranosyl)oxy]-14-hydroxy-19-oxocard-20(22)-enolide
• 3β-[(3-O-Methyl-2,6-dideoxy-D-ribo-hexopyranosyl)oxy]-14-hydroxy-19-oxo-5β-card-20(22)-enolide
• Apocannoside
• 3751-87-9
• DTXSID00904817
• Apocannosid
• 5-beta-Card-20(22)-enolide, 3-beta-((2,6-dideoxy-3-O-methyl-ribo-hexopyranosyl)oxy)-14-hydroxy-19-oxo-
• Cannogenin + D-cymarose
• Apocannosid [German]
• Aminopocannoside
• Cannogenin + D-cymarose [German]

• Inchi： 1S/C30H44O8/c1-17-27(33)24(35-3)14-26(37-17)38-20-6-10-29(16-31)19(13-20)4-5-23-22(29)7-9-28(2)21(8-11-30(23,28)34)18-12-25(32)36-15-18/h12,16-17,19-24,26-27,33-34H,4-11,13-15H2,1-3H3/t17-,19-,20+,21-,22+,23-,24+,26?,27-,28-,29-,30+/m1/s1
• InChI Key： BVEFMGIAGANFEG-UAPIKXGTSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@H]3CC[C@@H]21)OC1C[C@@H]([C@@H]([C@@H](C)O1)O)OC

Computed Properties

• Exact Mass: 532.30361836g/mol
• Monoisotopic Mass: 532.30361836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 981
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.272
• Boiling Point: 693.104°C at 760 mmHg
• Flash Point: 223.043°C
• Refractive Index: 1.577

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives